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Introduction
Caspofungin is a broad-spectrum antifungal agent from the echinocandin class, used in the

treatment of invasive fungal infections.[1][2] Therapeutic drug monitoring (TDM) of caspofungin

can be beneficial for optimizing therapy in critically ill patients, where significant

pharmacokinetic variability is common.[1][3] This document details a robust, sensitive, and

rapid Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

method for the quantitative determination of caspofungin in human plasma. The method

employs a simple protein precipitation step for sample preparation and utilizes Caspofungin-
d4 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision.

Principle of the Method
Plasma samples are subjected to protein precipitation using ice-cold acetonitrile, which

contains the internal standard, Caspofungin-d4.[1][2][4] After centrifugation, the clear

supernatant is injected into a UPLC-MS/MS system. The analyte and internal standard are

separated from endogenous plasma components on a reverse-phase C8 or C18 column using

a gradient elution.[1][5] Detection and quantification are performed using a triple quadrupole

mass spectrometer operating in the positive electrospray ionization (ESI+) mode with Selected
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Reaction Monitoring (SRM).[1][2][3][5] The concentration of caspofungin is determined by

comparing the peak area ratio of the analyte to the internal standard against a calibration

curve.

Materials and Reagents
Analytes: Caspofungin Acetate, Caspofungin-d4 (Internal Standard)

Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (LC-MS Grade)

Water: Deionized water, 18 MΩ·cm or greater

Plasma: Blank human plasma (K2-EDTA)

Labware: 1.5 mL polypropylene microcentrifuge tubes, autosampler vials

Quantitative Method Performance
The method is validated based on regulatory guidelines, demonstrating high sensitivity,

accuracy, and precision over a clinically relevant concentration range.[1][3]

Parameter Result

Linear Range 0.04 to 20.0 µg/mL[1][2]

Lower Limit of Quantification (LLOQ) 0.04 µg/mL[1][2]

Intra-day Precision (CV%) ≤ 7.9%[1][2]

Inter-day Precision (CV%) ≤ 6.3%[1][2]

Intra-day Accuracy (% Bias) -3.9% to +3.9% (96.1 ± 2.2%)[1][2]

Inter-day Accuracy (% Bias) -7.5% to +12.5% (102.5 ± 2.4%)[1][2]

Mean Recovery ~90%[1][2]

Matrix Effect Variability < 9.2%[3]

Protocol: Caspofungin Quantification in Plasma
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Preparation of Stock and Working Solutions
1.1. Caspofungin Stock Solution (1 mg/mL):

Accurately weigh the required amount of Caspofungin Acetate.
Dissolve in deionized water to achieve a final concentration of 1 mg/mL.
Aliquot and store at -80°C.[6]

1.2. Caspofungin-d4 (IS) Stock Solution (1 mg/mL):

Accurately weigh the required amount of Caspofungin-d4.
Dissolve in deionized water to achieve a final concentration of 1 mg/mL.
Aliquot and store at -80°C.

1.3. Working Solutions:

Prepare intermediate and working standard solutions by serially diluting the Caspofungin
stock solution with a 50:50 mixture of methanol and water.
Prepare an IS working solution by diluting the IS stock solution with acetonitrile to a final
concentration of 1 µg/mL.

Preparation of Calibration Standards and Quality
Controls (QCs)
2.1. Calibration Curve Standards:

Spike appropriate amounts of the caspofungin working solutions into blank human plasma to
prepare a set of eight calibration standards.
Suggested concentrations: 0.04, 0.1, 0.5, 1.0, 2.5, 5.0, 10.0, and 20.0 µg/mL.[1][2]

2.2. Quality Control Samples:

Prepare QC samples in blank human plasma at a minimum of three concentration levels:
Low, Medium, and High (e.g., 0.12, 4.0, and 16.0 µg/mL).

Sample Preparation (Protein Precipitation)
The following workflow diagram illustrates the sample preparation procedure.
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1. Plasma Sample (100 µL)

2. Add IS in Acetonitrile
(300 µL of 1 µg/mL Caspofungin-d4)

3. Vortex Mix (30 sec)

4. Centrifuge
(13,000 x g, 10 min, 4°C)

5. Transfer Supernatant

6. Inject into UPLC-MS/MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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